Cas no 143572-49-0 (2(1H)-Pyridinone,3-benzoyl-1-ethyl-6-methyl-)

2(1H)-Pyridinone,3-benzoyl-1-ethyl-6-methyl- structure
143572-49-0 structure
Product Name:2(1H)-Pyridinone,3-benzoyl-1-ethyl-6-methyl-
CAS No:143572-49-0
MF:C15H15NO2
MW:241.285104036331
CID:168308
PubChem ID:3072649
Update Time:2025-04-19

2(1H)-Pyridinone,3-benzoyl-1-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone,3-benzoyl-1-ethyl-6-methyl-
    • 3-benzoyl-1-ethyl-6-methylpyridin-2-one
    • 3-Benzoyl-1-ethyl-6-methyl-2(1H)-pyridinone
    • 143572-49-0
    • BRN 5814450
    • DTXSID40162459
    • 2(1H)-Pyridinone, 3-benzoyl-1-ethyl-6-methyl-
    • Inchi: 1S/C15H15NO2/c1-3-16-11(2)9-10-13(15(16)18)14(17)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3
    • InChI Key: NHKPJNBWQHJKHV-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C2C=CC=CC=2)=O)=CC=C(C)N1CC

Computed Properties

  • Exact Mass: 241.11035
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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